Cas no 187040-04-6 (6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde)
187040-04-6 structure
Product Name:6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
CAS No:187040-04-6
MF:C9H8O4
MW:180.157423019409
CID:1378901
PubChem ID:10678924
Update Time:2025-04-20
6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
- 1,3-Benzodioxole-5-carboxaldehyde, 6-hydroxy-7-methyl-
- LogP
- 3-methyl-4,5-diphenylthiazonium iodide
- 3-methyl-4,5-methylenedioxy salicylaldehyde
- Thiazolium,3-methyl-4,5-diphenyl-,iodide
- 187040-04-6
- 1,3-Benzodioxole-5-carboxaldehyde,6-hydroxy-7-methyl-
- 6-Hydroxy-7-methylbenzo[d][1,3]dioxole-5-carbaldehyde
- AKOS015966515
- SCHEMBL6989495
-
- Inchi: 1S/C9H8O4/c1-5-8(11)6(3-10)2-7-9(5)13-4-12-7/h2-3,11H,4H2,1H3
- InChI Key: BLOUTYQUGHUFFJ-UHFFFAOYSA-N
- SMILES: O1COC2=CC(C=O)=C(C(C)=C12)O
Computed Properties
- Exact Mass: 180.04200
- Monoisotopic Mass: 180.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76000
- LogP: 1.24180
6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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